Cas no 7063-93-6 (5-ethenyl-3-methyl-1,2-oxazole)

• Product Name: 5-ethenyl-3-methyl-1,2-oxazole
• CAS No: 7063-93-6
• MF: C₂₀H₂₄N₄O₂S₂
• MW: 416.560161590576
• CID: 1745502
• PubChem ID: 12209482
• Update Time: 2025-07-02

5-ethenyl-3-methyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 6-azepan-1-yl-1-ethyl-4-methyl-5-[(3-methyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-oxo-1,2-dihydropyridine-3-carbonitrile
• 6-(azepan-1-yl)-1-ethyl-4-methyl-5-[(3-methyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]-2-oxopyridine-3-carbonitrile
• 5-ethenyl-3-methyl-1,2-oxazole
• DTXSID30414393
• 6-(Azepan-1-yl)-1-ethyl-4-methyl-5-[(3-methyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]-2-oxo-1,2-dihydropyridine-3-carbonitrile
• 7063-93-6

• Inchi： 1S/C20H24N4O2S2/c1-4-24-17(23-9-7-5-6-8-10-23)14(13(2)15(12-21)18(24)25)11-16-19(26)22(3)20(27)28-16/h11H,4-10H2,1-3H3
• InChI Key： NMGISRUOSBWEHI-UHFFFAOYSA-N
• SMILES： S1C(N(C)C(C1=CC1C(C)=C(C#N)C(N(CC)C=1N1CCCCCC1)=O)=O)=S

Computed Properties

• Exact Mass: 416.13432
• Monoisotopic Mass: 416.134067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 870
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 125
• XLogP3: 2.7

Experimental Properties

• Density: 1.36
• Boiling Point: 437.2°C at 760 mmHg
• Flash Point: 218.2°C
• Refractive Index: 1.668
• PSA: 67.65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 5-ethenyl-3-methyl-1,2-oxazole

Exploring 5-Ethenyl-3-methyl-1,2-oxazole (CAS No. 7063-93-6): Properties, Applications, and Innovations

The compound 5-ethenyl-3-methyl-1,2-oxazole (CAS No. 7063-93-6) is a versatile heterocyclic molecule that has garnered significant attention in both academic and industrial research. With its unique oxazole ring structure and reactive ethenyl group, this compound serves as a valuable building block in organic synthesis, material science, and pharmaceutical development. Its molecular formula, C₆H₇NO, highlights its compact yet functional design, making it a subject of interest for researchers exploring small-molecule therapeutics and functional materials.

In recent years, the demand for 5-ethenyl-3-methyl-1,2-oxazole has surged due to its role in click chemistry and bioorthogonal reactions, which are pivotal in drug discovery and bioconjugation. Users frequently search for terms like "oxazole derivatives uses" or "CAS 7063-93-6 applications," reflecting growing curiosity about its practical implementations. This compound’s ability to undergo cycloaddition reactions with azides or alkynes aligns with trends in green chemistry and sustainable synthesis, addressing modern concerns about eco-friendly methodologies.

From a structural perspective, the methyl group at the 3-position and the ethenyl moiety at the 5-position offer steric and electronic tunability, enabling tailored modifications for specific applications. Researchers investigating "heterocyclic compound stability" or "oxazole reactivity" will find this compound particularly intriguing due to its balanced lipophilicity and polarity, which are critical for drug-like properties in medicinal chemistry. Additionally, its potential in polymer science—such as creating smart materials or self-healing coatings—has sparked innovation in material engineering.

The synthesis of 5-ethenyl-3-methyl-1,2-oxazole typically involves condensation reactions or catalytic cyclization, with recent advancements focusing on catalyst-free protocols to reduce environmental impact. Queries like "how to synthesize oxazole derivatives" or "CAS 7063-93-6 synthesis route" often lead to discussions about optimizing yield and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound, ensuring its suitability for high-precision applications like biomarker labeling or electronic device fabrication.

Beyond laboratories, 5-ethenyl-3-methyl-1,2-oxazole has potential in flavor and fragrance industries, where its structural analogs contribute to aromatic profiles. Searches for "oxazole in perfumery" or "volatile organic compounds" underscore its cross-disciplinary relevance. Furthermore, its compatibility with computational chemistry tools allows for in silico modeling, aiding in the design of novel derivatives with enhanced properties—a topic frequently explored in "molecular docking studies" and "QSAR analysis."

In summary, 5-ethenyl-3-methyl-1,2-oxazole (CAS No. 7063-93-6) exemplifies the intersection of innovation and functionality in modern chemistry. Its adaptability across pharmaceuticals, materials science, and industrial applications positions it as a compound of enduring significance. As research continues to uncover new uses—from bioimaging probes to advanced polymers—this molecule remains a focal point for scientists addressing global challenges through molecular design.